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Compound of Interest

Compound Name: BP Fluor 430 azide

Cat. No.: B15622373 Get Quote

This document provides immediate and essential safety protocols, personal protective

equipment (PPE) requirements, and detailed operational and disposal plans for handling BP
Fluor 430 azide. It is intended for researchers, scientists, and drug development professionals

to ensure the safe and effective use of this compound in the laboratory.

Hazard Identification and Chemical Properties
BP Fluor 430 azide is a fluorescent dye containing an azide functional group. Organic azides

are energetic compounds that can be sensitive to heat, shock, and friction, posing a potential

explosion hazard.[1][2][3] The azide group also imparts toxicity similar to that of cyanide.[1][2]

BP Fluor 430 is a water-soluble, green-fluorescent dye.[4][5]

Key Chemical Data for BP Fluor 430 Azide:

Synonyms: Alexa Fluor 430 Azide, AZDye 430 Azide[6]

Molecular Formula: C25H30F3N5O6S[4]

Molecular Weight: 585.60 g/mol [4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety. The required PPE varies depending on the specific task being performed.
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Task
Eye/Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Receiving and

Unpacking
Safety glasses Nitrile gloves Lab coat

Not generally

required

Weighing and

Aliquoting (Solid)

Safety goggles

and face shield

Double-gloving

with nitrile gloves
Lab coat

Use in a

chemical fume

hood is

mandatory

Solution

Preparation and

Handling

Safety goggles
Double-gloving

with nitrile gloves
Lab coat

Work within a

chemical fume

hood

Reaction and

Experimental

Use

Safety goggles

and face shield

(if not behind a

blast shield)

Nitrile gloves
Flame-resistant

lab coat

Work within a

chemical fume

hood

Waste Disposal Safety goggles

Chemical-

resistant gloves

(nitrile)

Lab coat

Work in a

designated, well-

ventilated area or

fume hood

Spill Cleanup
Safety goggles

and face shield

Chemical-

resistant gloves

Chemical-

resistant apron

or lab coat

May be

necessary

depending on

spill size and

ventilation

This table is a summary of recommended PPE. Always consult the specific Safety Data Sheet

(SDS) and your institution's safety guidelines.

Step-by-Step Handling and Operational Plan
3.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any signs of damage or leakage in a well-

ventilated area.[7]
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Labeling: Ensure the container is clearly labeled with the chemical name, hazard symbols,

and date of receipt.

Storage: Store BP Fluor 430 azide in a cool, dry, and dark place, away from heat, light, and

shock.[1][2] Recommended long-term storage is at -20°C.[8][9] Store separately from

incompatible materials such as acids, heavy metals, and oxidizing agents.[3][10]

3.2. Weighing and Solution Preparation

Location: All weighing and solution preparation must be conducted in a certified chemical

fume hood.[9]

Utensils: Use anti-static weighing boats and non-metallic (plastic or ceramic) spatulas to

avoid generating static electricity or creating shock-sensitive metal azides.[7][10]

Aliquotting: Weigh only the minimum amount of the solid compound required for the

experiment.[11]

Solvent Choice: Dissolve the solid azide in a compatible solvent. Crucially, avoid using

halogenated solvents like dichloromethane or chloroform, as they can form highly explosive

di- and tri-azidomethane.[1][2][10]

Procedure: Add the solid to the solvent slowly while stirring.

3.3. Experimental Use

Controlled Environment: Conduct all reactions involving BP Fluor 430 azide in a chemical

fume hood, preferably behind a blast shield.[3]

Avoid Heat and Friction: Do not heat the compound unless absolutely necessary and with

appropriate safety measures in place. Avoid using ground glass joints which can create

friction.[3][7]

Incompatible Materials: Keep the reaction setup free of incompatible materials, especially

acids and heavy metals.[10]

Disposal Plan
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Proper disposal of azide-containing waste is critical to prevent the formation of explosive

compounds in the drainage system.

Waste Segregation: All waste contaminated with BP Fluor 430 azide (e.g., pipette tips,

gloves, excess solutions) must be collected in a dedicated, clearly labeled, non-metallic

waste container.[2][10]

Aqueous Waste: Collect all aqueous waste in a designated sealed container. Do not pour

azide solutions down the drain, as they can react with lead or copper pipes to form highly

explosive metal azides.[11]

Solid Waste: Collect contaminated solid waste in a separate, sealed, and labeled plastic bag

or container.[7]

Deactivation (for dilute solutions): Dilute aqueous solutions of sodium azide (a related

compound) can be deactivated with nitrous acid. This procedure should only be performed

by trained personnel in a chemical fume hood.[11] However, it is generally recommended to

dispose of all azide waste through your institution's hazardous waste program.[10][11]

Final Disposal: All azide-containing waste must be disposed of through your institution's

official chemical waste program.[10]

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek medical attention.[9]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing. Seek medical attention if irritation

persists.[9]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[9]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[9]
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Spill: In case of a spill, evacuate the area. Wear appropriate PPE, including respiratory

protection if necessary. Absorb the spill with an inert material (e.g., sand or vermiculite) and

collect it in a sealed container for disposal as hazardous waste.[9]

Visual Workflow for Handling BP Fluor 430 Azide
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Click to download full resolution via product page

Caption: Workflow for the safe handling of BP Fluor 430 azide from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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